Cas no 1289386-02-2 (Tert-Butyl 4-(1-(pyrazin-2-yl)ethyl)piperazine-1-carboxylate)

• Product Name: Tert-Butyl 4-(1-(pyrazin-2-yl)ethyl)piperazine-1-carboxylate
• CAS No: 1289386-02-2
• MF: C₁₅H₂₄N₄O₂
• MW: 292.376663208008
• CID: 2162450
• Update Time: 2025-10-30

Tert-Butyl 4-(1-(pyrazin-2-yl)ethyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4-(1-Pyrazin-2-yl-ethyl)-piperazine-1-carboxylic acid tert-butyl ester
• tert-Butyl 4-(1-(pyrazin-2-yl)ethyl)piperazine-1-carboxylate
• SBB075516
• tert-butyl 4-(pyrazin-2-ylethyl)piperazinecarboxylate
• 4-(1-Pyrazin-2-ylethyl)piperazine-1-carboxylic acid tert-butyl ester
• Tert-Butyl 4-(1-(pyrazin-2-yl)ethyl)piperazine-1-carboxylate

• Inchi： 1S/C15H24N4O2/c1-12(13-11-16-5-6-17-13)18-7-9-19(10-8-18)14(20)21-15(2,3)4/h5-6,11-12H,7-10H2,1-4H3
• InChI Key： DLFOFLDVBHZMSL-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCN(C(C2C=NC=CN=2)C)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 348
• Topological Polar Surface Area: 58.6

Additional information on Tert-Butyl 4-(1-(pyrazin-2-yl)ethyl)piperazine-1-carboxylate

Tert-Butyl 4-(1-(pyrazin-2-yl)ethyl)piperazine-1-carboxylate: A Comprehensive Overview

Tert-butyl 4-(1-(pyrazin-2-yl)ethyl)piperazine-1-carboxylate, identified by the CAS number 1289386-02-2, is a compound of significant interest in the field of organic chemistry and drug discovery. This compound is characterized by its unique structure, which combines a piperazine ring with a pyrazine moiety, making it a promising candidate for various applications in medicinal chemistry. The integration of these structural elements contributes to its potential as a bioactive agent, particularly in the development of novel therapeutic agents.

The molecular structure of tert-butyl 4-(1-(pyrazin-2-yl)ethyl)piperazine-1-carboxylate is notable for its piperazine core, a six-membered ring containing two nitrogen atoms. Piperazines are widely recognized for their ability to form hydrogen bonds and their flexibility, which are advantageous properties in drug design. The substitution pattern of this compound further enhances its potential for interaction with biological targets. The pyrazine group, attached via an ethyl chain, introduces additional aromaticity and electron-withdrawing effects, which can modulate the compound's pharmacokinetic and pharmacodynamic properties.

Recent studies have highlighted the importance of such compounds in the development of small molecule inhibitors and modulators of various biological pathways. For instance, research has demonstrated that piperazine-containing compounds can serve as effective scaffolds for targeting protein-protein interactions (PPIs), a challenging area in drug discovery. The presence of the pyrazine group in this compound adds another layer of complexity and diversity to its potential interactions with biological systems.

The synthesis of tert-butyl 4-(1-(pyrazin-2-yl)ethyl)piperazine-1-carboxylate typically involves multi-step organic reactions, including nucleophilic substitutions, condensations, and coupling reactions. These methods ensure the precise construction of the molecule's complex architecture. The use of advanced synthetic techniques has enabled researchers to optimize the yield and purity of this compound, making it more accessible for further studies.

In terms of biological activity, this compound has shown promise in preliminary assays targeting various enzymes and receptors. For example, studies have indicated that it may exhibit inhibitory effects on kinases, which are key players in numerous cellular processes. Additionally, its ability to penetrate cellular membranes suggests potential utility in treating conditions where intracellular targeting is required.

The development of such compounds is often guided by computational modeling and high-throughput screening techniques. These approaches allow researchers to predict the compound's behavior in vivo and identify potential lead candidates for further development. The integration of experimental and computational methods has significantly accelerated the discovery process for compounds like tert-butyl 4-(1-(pyrazin-2-yl)ethyl)piperazine-1-carboxylate.

Looking ahead, the continued exploration of this compound's properties is expected to yield valuable insights into its therapeutic potential. Its structural features make it a versatile platform for further modification and optimization. As research progresses, it is anticipated that this compound will play a role in advancing our understanding of complex biological systems and contribute to the development of innovative treatments for various diseases.

In conclusion, tert-butyl 4-(1-(pyrazin-2-yl)ethyl)piperazine-1-carboxylate represents a compelling example of how structural diversity can be leveraged in drug discovery. With its unique combination of functional groups and promising biological activity, this compound holds significant potential for future applications in the field of medicinal chemistry.